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molecular formula C14H12BrNO3 B8798900 Methyl 2-(benzyloxy)-5-bromoisonicotinate

Methyl 2-(benzyloxy)-5-bromoisonicotinate

Cat. No. B8798900
M. Wt: 322.15 g/mol
InChI Key: YYBUDJZFVGYLFJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08748462B2

Procedure details

To 2 mL of methyl 5-bromo-2-oxo-1,2-dihydropyridine-4-carboxylate (232 mg, 1.00 mmol)(commercially available from Combi-Blocks) was added benzyl bromide (205 mg, 1.20 mmol) and silver carbonate (413 mg, 1.50 mmol) (commercially available from Sigma-Aldrich, St. Louis, Mo., USA). The resulting mixture was stirred at 50° C. overnight. After reaction completion, the mixture was loaded onto a solid silica gel cartridge and purified by chromatography with 10% EtOAc/hexane to afford the desired product H6.1 (293 mg, 91%). MS ESI (pos.) m/e: 322.1 (M+H)+.
Name
methyl 5-bromo-2-oxo-1,2-dihydropyridine-4-carboxylate
Quantity
2 mL
Type
reactant
Reaction Step One
Name
benzyl bromide
Quantity
205 mg
Type
reactant
Reaction Step One
Name
silver carbonate
Quantity
413 mg
Type
catalyst
Reaction Step One
Name
desired product

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[C:3]([C:9]([O:11][CH3:12])=[O:10])=[CH:4][C:5](=[O:8])[NH:6][CH:7]=1.[CH2:13](Br)[C:14]1[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1>C(=O)([O-])[O-].[Ag+2]>[CH2:13]([O:8][C:5]1[CH:4]=[C:3]([C:2]([Br:1])=[CH:7][N:6]=1)[C:9]([O:11][CH3:12])=[O:10])[C:14]1[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1 |f:2.3|

Inputs

Step One
Name
methyl 5-bromo-2-oxo-1,2-dihydropyridine-4-carboxylate
Quantity
2 mL
Type
reactant
Smiles
BrC=1C(=CC(NC1)=O)C(=O)OC
Name
benzyl bromide
Quantity
205 mg
Type
reactant
Smiles
C(C1=CC=CC=C1)Br
Name
silver carbonate
Quantity
413 mg
Type
catalyst
Smiles
C([O-])([O-])=O.[Ag+2]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
50 °C
Stirring
Type
CUSTOM
Details
The resulting mixture was stirred at 50° C. overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
After reaction completion
CUSTOM
Type
CUSTOM
Details
purified by chromatography with 10% EtOAc/hexane

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
desired product
Type
product
Smiles
C(C1=CC=CC=C1)OC=1C=C(C(=O)OC)C(=CN1)Br

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.